Cas no 83070-02-4 (2H-1,3,4-Thiadiazin-2-one, 3,6-dihydro-5-(4-nitrophenyl)-)

• Product name: 2H-1,3,4-Thiadiazin-2-one, 3,6-dihydro-5-(4-nitrophenyl)-
• CAS No: 83070-02-4
• MF: C₉H₇N₃O₃S
• MW: 237.235180139542
• CID: 678429
• PubChem ID: 71416421

2H-1,3,4-Thiadiazin-2-one, 3,6-dihydro-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3,4-Thiadiazin-2-one, 3,6-dihydro-5-(4-nitrophenyl)-
• 5-(4-nitrophenyl)-3,6-dihydro-1,3,4-thiadiazin-2-one
• DTXSID40835813
• 83070-02-4
• 5-(4-Nitrophenyl)-3,6-dihydro-2H-1,3,4-thiadiazin-2-one

• Inchi： InChI=1S/C9H7N3O3S/c13-9-11-10-8(5-16-9)6-1-3-7(4-2-6)12(14)15/h1-4H,5H2,(H,11,13)
• InChI Key： HBCKRLRNSAGPJB-UHFFFAOYSA-N
• SMILES： C1C(=NNC(=O)S1)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.02081227g/mol
• Monoisotopic Mass: 237.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų
• XLogP3: 1.9